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Compound of Interest

Compound Name: WAY-166818

Cat. No.: B8640960

An In-depth Review of the Selective Estrogen Receptor-f3 Agonist for Scientific and Drug
Development Professionals

Introduction

WAY-166818 is a synthetic, nonsteroidal small molecule that has garnered significant interest
within the scientific community for its potent and selective agonist activity at the Estrogen
Receptor- (ER).[1][2] With the CAS number 142629-43-4 and the IUPAC name 2-(4-
Hydroxyphenyl)-1,3-benzoxazol-5-ol, this compound serves as a critical tool for investigating
the distinct physiological roles of ER[3 and for exploring its therapeutic potential in various
disease models. This technical guide provides a comprehensive overview of WAY-166818,
including its chemical properties, mechanism of action, quantitative data, experimental
protocols, and associated signaling pathways.

Chemical and Physical Properties

WAY-166818 is an aryl diphenolic azole with a molecular formula of C13HoNOs and a molar
mass of 227.219 g-mol~2. Its structure features a hydroxyphenyl group attached to a
benzoxazole core, which is crucial for its selective binding to ERf.
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Property Value

CAS Number 142629-43-4

IUPAC Name 2-(4-Hydroxyphenyl)-1,3-benzoxazol-5-ol
Molecular Formula C13H9NOs

Molar Mass 227.219 g-mol—1

Mechanism of Action

WAY-166818 functions as a highly selective full agonist of ER[3. Estrogen receptors, ERa and
ERp, are ligand-activated transcription factors that mediate the physiological effects of
estrogens. Upon ligand binding, the receptor undergoes a conformational change, dimerizes,
and translocates to the nucleus where it binds to estrogen response elements (ERES) in the
promoter regions of target genes, thereby modulating their transcription. The selectivity of
WAY-166818 for ER[3 over ERa allows for the specific interrogation of ER[3-mediated signaling
pathways, distinguishing its effects from those mediated by ERa.

Quantitative Data: Binding Affinity and Selectivity

The selectivity of WAY-166818 is a key attribute that makes it a valuable research tool. The
following table summarizes its binding affinities (IC50 values) and selectivity for human, rat,
and mouse estrogen receptors.

Receptor IC50 (nM) Selectivity (fold)
Human ERp 29 25-fold vs. human ERa
Human ERa 1227

Rat ER[ - 57-fold vs. rat ERa
Mouse ERf - 164-fold vs. mouse ERa

Data sourced from Malamas et al., 2004 as cited in Wikipedia.[1]

Experimental Protocols
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Detailed experimental protocols are essential for the replication and extension of research
findings. The following sections outline the methodologies for key experiments involving WAY-
166818, based on established procedures in the field.

ERB Binding Assay (Competitive Radioligand Binding
Assay)

This protocol is a standard method to determine the binding affinity of a compound to the
estrogen receptor.

Materials:

WAY-166818

e Recombinant human ER[ protein

e [3H]-Estradiol (radioligand)

e Assay buffer (e.g., TEG buffer: 10 mM Tris-HCI, 1.5 mM EDTA, 10% glycerol, pH 7.4)
e Hydroxyapatite slurry

 Scintillation fluid and vials

 Scintillation counter

Procedure:

Prepare a series of dilutions of WAY-166818 in the assay buffer.

In a reaction tube, combine the recombinant human ER[3 protein, a fixed concentration of

[2H]-Estradiol, and a specific concentration of WAY-166818 (or vehicle control).

Incubate the mixture at a specified temperature (e.g., 4°C) for a sufficient time to reach
equilibrium (e.g., 18 hours).

Add cold hydroxyapatite slurry to each tube to separate bound from unbound radioligand.
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 Incubate on ice for 15 minutes with intermittent vortexing.
o Centrifuge the tubes and discard the supernatant.

o Wash the hydroxyapatite pellet with assay buffer to remove any remaining unbound
radioligand.

e Resuspend the pellet in scintillation fluid.
o Quantify the amount of bound [3H]-Estradiol using a scintillation counter.

e The IC50 value is determined by plotting the percentage of inhibition of [3H]-Estradiol binding
against the logarithm of the WAY-166818 concentration and fitting the data to a sigmoidal
dose-response curve.

In Vivo Studies: Induction of Galanin Expression in Rat
Brain

This protocol, based on the work of Merchenthaler et al. (2005), investigates the in vivo effects
of WAY-166818 on gene expression in the rat brain.

Animal Model:

o Ovariectomized adult female Sprague-Dawley rats. Ovariectomy is performed to eliminate
endogenous estrogens.

Dosing and Administration:

» WAY-166818 is dissolved in a suitable vehicle (e.g., sesame oil).

o Administer WAY-166818 via subcutaneous injection at a specified dose.
« A control group receives vehicle only.

Tissue Processing and Analysis:

o At a predetermined time point after administration, euthanize the animals and perfuse them
with a fixative (e.g., 4% paraformaldehyde).
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» Dissect the brain and post-fix in the same fixative.

o Cryoprotect the brain tissue in a sucrose solution.

e Section the brain using a cryostat.

o Perform in situ hybridization for galanin mRNA and immunohistochemistry for Gonadotropin-

Releasing Hormone (GnRH) on the brain sections.

» Analyze the co-localization of galanin mMRNA within GhRH-immunoreactive neurons using

microscopy.

o Quantify the changes in galanin expression in the WAY-166818 treated group compared to

the control group.

Signaling Pathways and Visualizations

WAY-166818, as an ER[3 agonist, is expected to modulate a variety of downstream signaling

pathways. The classical pathway involves the regulation of gene expression through ERESs.

However, ER[3 can also participate in non-genomic signaling cascades.
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Caption: Classical genomic signaling pathway of WAY-166818.

Experimental Workflow: In Vivo Analysis of Gene

Expression
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Caption: Workflow for in vivo analysis of gene expression.

Conclusion

WAY-166818 is a powerful and selective pharmacological tool for elucidating the specific
functions of ER. Its high selectivity allows for the differentiation of ERB-mediated effects from
those of ERa, providing valuable insights into the complex biology of estrogen signaling. The
data and protocols presented in this guide are intended to support researchers and drug
development professionals in their efforts to further understand the therapeutic potential of
targeting ER[ in a range of physiological and pathological conditions. Further research into the
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detailed downstream signaling pathways and the pharmacokinetic and pharmacodynamic
profiles of WAY-166818 will continue to enhance its utility in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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